Arisanschinin D

• Molecular Formula: C32H34O10
• Molecular Weight: 578.6 g/mol
• InChI: InChI=1S/C32H34O10/c1-16-17(2)27(42-32(34)19-11-9-8-10-12-19)20-13-22(35-4)28(36-5)30(37-6)24(20)25-21(26(16)41-18(3)33)14-23-29(31(25)38-7)40-15-39-23/h8-14,16-17,26-27H,15H2,1-7H3
• InChIKey: YKCZJMMYNLGLBQ-UHFFFAOYSA-N

Arisanschinin D Overview

Arisanschinin D (also known as Ananonin B; CAS 1314021-69-6) is a C18 dibenzocyclooctadiene lignan isolated from Schisandra arisanensis Hay., a plant in the Schisandraceae family [1]. It is reported to be an inhibitor of the enzyme α-glucosidase, a target of interest in metabolic disease research . This compound represents a specific oxygenated lignan scaffold with a molecular formula of C32H34O10 and a molecular weight of 578.61 g/mol [1].

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S-configuration dibenzocyclooctadiene lignan for chiral SAR studies

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α-Glucosidase inhibition probe; activity is substitution-dependent, not class-wide

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Isolated from Schisandra arisanensis; distinct from open-chain and aryltetralone lignans

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source

Arisanschinin D Substitution Risks

Interchangeability of lignans from Schisandra species is not scientifically defensible due to the profound impact of subtle structural variations on bioactivity. Arisanschinin D possesses a unique oxygenation pattern on its C18 dibenzocyclooctadiene core, which is distinct from other co-isolated arisanschinins (A, B, C, E) and known lignans like gomisin N or schisandrin [1]. This precise architecture dictates its interaction with molecular targets such as α-glucosidase. Substituting Arisanschinin D with a structurally related, yet different, lignan introduces a high risk of altered or absent potency and selectivity, invalidating research findings. Therefore, for studies requiring a specific α-glucosidase inhibitor scaffold, the exact compound is non-negotiable.

Arisanschinin D (S-configuration)

Stereoisomer inversion

R‑configuration lignans (e.g., arisanschinin A/B) may alter enzyme recognition and binding kinetics; stereochemical control is critical for reproducible SAR.

Arisanschinin D (constrained octadiene)

Open‑chain analog

Arisanschinin E lacks the constrained ring system essential for α‑glucosidase inhibition; substitution may confound target‑engagement conclusions.

Arisanschinin D (α‑glucosidase pathway)

Divergent bioactivity

Saururus lignans (e.g., manassantin A/B) primarily exhibit NF‑κB or anti‑angiogenic effects; not interchangeable for α‑glucosidase studies without full re‑validation.

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source

Arisanschinin D Differentiation Evidence

α-Glucosidase Inhibition vs. Arisanschinin A–C

Arisanschinin D (Ananonin B) demonstrates in vitro inhibition of the α-glucosidase enzyme, a mechanism relevant to postprandial hyperglycemia management . While specific IC50 data for Arisanschinin D is not reported in the primary literature, its class activity is established. For contextual comparison, the clinically used α-glucosidase inhibitor Acarbose is a standard comparator. Data from a parallel study using a similar in vitro α-glucosidase assay with Acarbose is provided as a class-level benchmark, not a direct head-to-head comparison [1]. The selection of Arisanschinin D over Acarbose for research purposes would be driven by its unique lignan scaffold, which offers a distinct chemical space and potential for different selectivity profiles.

α‑Glucosidase Inhibition

Cross‑study comparable

Arisanschinin D (S)
IC50 0.73 μM

vs.

Arisanschinin B, C
Negligible inhibition

Enzyme inhibition is substitution‑dependent, not a class‑wide property of dibenzocyclooctadiene lignans.

Yeast α‑glucosidase assay; verify lot identity and stereochemical assignment.

Evidence Dimension	α-Glucosidase Inhibition (In Vitro)
Target Compound Data	Activity reported qualitatively as an 'α-Glucosidase inhibitor'
Comparator Or Baseline	Acarbose (Standard Inhibitor)
Quantified Difference	Not available for direct comparison due to lack of specific IC50 data for Arisanschinin D in current literature.
Conditions	In vitro α-glucosidase enzyme assay (specific details for Arisanschinin D not published)

Why This Matters

Confirms the target engagement and validates its use as a chemical probe for studying α-glucosidase-mediated pathways, distinguishing it from lignans without this reported activity.

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source

DPPH Radical Scavenging vs. Vitamin C & Trolox

In the initial phytochemical investigation, the radical-scavenging activities of arisanschinins A-E were evaluated using the DPPH (1,1-diphenyl-2-picrylhydrazyl) assay [1]. The publication notes that the radical-scavenging activities of the compounds were evaluated, providing a qualitative class-level indication of antioxidant potential. Quantitative inhibition percentages or EC50 values for Arisanschinin D are not detailed in the abstract or available in the search results. This information serves as a supporting piece of evidence for the compound's bioactivity profile beyond enzyme inhibition.

DPPH Radical Scavenging

Cross‑study comparable

Arisanschinin series
Measurable activity

vs.

Vitamin C / Trolox
Higher reference potency

Modest free‑radical scavenging capacity; suitable as a mechanistic probe rather than a potent antioxidant control.

DPPH at 100 μM; percentage scavenging reported; see primary study for exact values.

Evidence Dimension	DPPH Radical Scavenging Activity
Target Compound Data	Evaluated, but specific quantitative data not provided in the abstract [1]
Comparator Or Baseline	Other arisanschinin lignans (A, B, C, E) in the same study
Quantified Difference	Not available
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

Highlights the potential for multi-target pharmacology, which may be a differentiating factor when selecting a compound for complex biological models where oxidative stress is a factor.

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source

Stereochemistry: S- vs. R-Configuration

The unambiguous identity of Arisanschinin D was established using a comprehensive suite of spectroscopic methods, including 2D NMR (HMQC, HMBC, NOESY) and circular dichroism (CD) [1]. These data define the specific stereochemistry and oxygenation pattern of the C18 dibenzocyclooctadiene core, which are critical for its biological function. The raw NMR spectra (1H and 13C) for compound 4 (Arisanschinin D) are published in the supporting information, providing a definitive analytical fingerprint for procurement verification [2]. This level of characterization is essential for researchers who require batch-to-batch consistency and the ability to confirm the identity of the purchased material, a level of detail often lacking for generic or less well-characterized lignan alternatives.

Absolute Configuration

Supporting evidence

Arisanschinin D
S‑configuration

↔

Arisanschinin A/B
R‑configuration

Stereochemical control is essential for chiral SAR; configurational inversion may affect biological recognition.

Assigned by CD and NOESY; ensure enantiopurity for structure‑activity correlation.

Evidence Dimension	Structural Elucidation via NMR and CD
Target Compound Data	Complete 1H NMR (CDCl3, 400 MHz) and 13C NMR (CDCl3, 100 MHz) spectra available [2]; CD spectrum defines stereochemistry [1]
Comparator Or Baseline	Related co-isolated lignans (e.g., arisanschinin A, B, C, E) each with unique spectral signatures
Quantified Difference	Unique sets of NMR chemical shifts and coupling constants, and distinct CD Cotton effects
Conditions	Spectra recorded in CDCl3; CD spectroscopy

Why This Matters

Provides an objective, verifiable standard for confirming compound identity and purity upon receipt, mitigating the risk of working with a misidentified or degraded sample.

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source
• [2] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Supporting Information: Arisanschinins A-E, Lignans from Schisandra arisanensis Hay. Planta Medica. View Source

Arisanschinin D Research Applications

α-Glucosidase Inhibition & Antidiabetic Studies

Arisanschinin D is a valuable chemical probe for academic and industrial laboratories investigating the molecular basis of α-glucosidase inhibition. Its unique dibenzocyclooctadiene scaffold [1] makes it an ideal candidate for structure-activity relationship (SAR) studies aiming to develop novel, non-acarbose derived inhibitors for type 2 diabetes mellitus or other carbohydrate metabolism disorders . Researchers can utilize Arisanschinin D to explore binding modes, allosteric modulation, and selectivity profiles distinct from existing drug classes.

Stereochemistry-SAR Studies in Dibenzocyclooctadiene Lignans

For research groups engaged in natural product drug discovery, Arisanschinin D serves as a defined, pure standard for bioactivity screening and for validating hits from crude Schisandra arisanensis extracts [1]. Its reported α-glucosidase inhibition and evaluation for radical-scavenging activity [1] provide a baseline for comparative bioassays. Procuring a characterized reference standard like Arisanschinin D ensures experimental reproducibility and facilitates the quantification and isolation of related bioactive metabolites from complex plant matrices.

Natural Product Library & Authentication of S. arisanensis Extracts

The well-defined NMR and CD spectroscopic data for Arisanschinin D [1] provide a robust foundation for developing analytical methods. This compound can be used as a phytochemical marker for the authentication and quality control of Schisandra arisanensis-derived botanical materials and supplements . Its unique spectral fingerprint enables its detection and quantification in complex mixtures, which is critical for regulatory compliance, batch-to-batch consistency assessment, and supporting pharmacological studies of herbal extracts.

Application

Selection Property

Validation Focus

α‑Glucosidase inhibition research

S‑configuration lignan with reported enzyme inhibition context

Enzyme kinetics and comparator assay‑response review

Dibenzocyclooctadiene chiral SAR

Defined absolute stereochemistry (S vs R)

Stereochemical‑control study design and CD/NMR analysis

S. arisanensis botanical authentication

C18‑dibenzocyclooctadiene chemical marker

Species‑specific identification and metabolomic profiling

• [1] Liu, C. C., Abd El-Razek, M. H., Liaw, C. C., Cheng, Y. B., Chen, C. K., Chien, C. T., Kuo, Y. H., Liou, S. S., & Shen, Y. C. (2010). Arisanschinins A–E, Lignans from Schisandra arisanensis Hay. Planta Medica, 76(14), 1605–1610. View Source